N-(5-((5-bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide
• InChI: InChI=1S/C12H12BrN3O3S3/c1-7(17)14-12-15-8-4-5-16(6-9(8)20-12)22(18,19)11-3-2-10(13)21-11/h2-3H,4-6H2,1H3,(H,14,15,17)
• InChI Key: MIQZNPQSAFTJCD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)CN(CC2)S(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C12H12BrN3O3S3
• Molecular Weight: 422.3 g/mol
• CAS No.: 1351631-27-0

Description

N-(5-((5-bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C12H12BrN3O3S3 and its molecular weight is 422.33. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

N-(6-(2-Methoxy-3-(4-fluorophenylsulfonyl)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a compound with a similar structure, demonstrates significant anticancer effects. The modification of this compound by replacing the acetamide group with an alkylurea moiety resulted in derivatives with potent antiproliferative activities against several human cancer cell lines. These compounds, after undergoing modifications to reduce toxicity, retained their antiproliferative activity and showed effective inhibition of tumor growth in a mice model, suggesting potential applications in cancer treatment (Xiao-meng Wang et al., 2015).

Antimicrobial Activity

The reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives toward various nitrogen-based nucleophiles has been explored, leading to the synthesis of compounds with notable antimicrobial activities. These derivatives, including aminothiazoles and amino-oxazoles, exhibited high activity against several microbial strains, highlighting their potential as antimicrobial agents (Asmaa M. Fahim & Eman H. I. Ismael, 2019).

Synthesis of Pyridines

The synthesis of di-, tri-, and tetrasubstituted pyridines from (phenylthio)carboxylic acids and 2-[aryl(tosylimino)methyl]acrylates has been described. This process involves a Michael addition-lactamization followed by sulfide oxidation-elimination/N- to O-sulfonyl transfer sequence, indicating a methodology for creating complex pyridine derivatives with potential research and industrial applications (D. G. Stark, Timothy O'Riordan, & Andrew D. Smith, 2014).